Cas no 102-10-3 (Phosphorous acid, diphenyl ester)

102-10-3 structure
Product name:Phosphorous acid, diphenyl ester
Phosphorous acid, diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorous acid, diphenyl ester
- diphenyl phosphite
- 102-10-3
- DTXSID70633743
- Diphenoxyphosphanolate
- C12H10O3P-
- Bisphenyl phosphite
- AKOS024437898
- KUMNEOGIHFCNQW-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C12H10O3P/c13-16(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H/q-1
- InChI Key: KUMNEOGIHFCNQW-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)OP([O-])OC2=CC=CC=C2
Computed Properties
- Exact Mass: 234.04463
- Monoisotopic Mass: 233.03675617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 41.52
Phosphorous acid, diphenyl ester Related Literature
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Zoran Dinev,Carlie T. Gannon,Caroline Egan,Jacinta A. Watt,Malcolm J. McConville,Spencer J. Williams Org. Biomol. Chem. 2007 5 952
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Jimil George,B. Sridhar,B. V. Subba Reddy Org. Biomol. Chem. 2014 12 1595
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3. The copper-promoted reaction of o-halogenodiarylazo-compounds with nucleophiles. Part 2. The copper-promoted reaction of o-bromodiarylazo-compounds with diesters of phosphorous acid. A novel method for the preparation of dialkyl arylphosphonatesNigel Hall,Raymond Price J. Chem. Soc. Perkin Trans. 1 1979 2873
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Ana Alcaine,Eugenia Marqués-López,Pedro Merino,Tomás Tejero,Raquel P. Herrera Org. Biomol. Chem. 2011 9 2777
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5. Synthesis of phosphonates: a modified arbuzov procedureMeng Fang Wang,Martine M. L. Crilley,Bernard T. Golding,Tom McInally,David H. Robinson,Alan Tinker J. Chem. Soc. Chem. Commun. 1991 667
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